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Compound of Interest

Compound Name: Platinum(ll) chloride

Cat. No.: B156199

An In-depth Technical Guide to the Physical and Chemical Properties of Platinum(ll) Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of
platinum(ll) chloride (PtCl2), a pivotal compound in coordination chemistry, catalysis, and the
synthesis of platinum-based pharmaceuticals.

Core Physical and Chemical Properties

Platinum(ll) chloride is an inorganic compound that typically appears as a dark brown, olive-
green, or grayish-green powder.[1][2][3] It is odorless and exists in two primary crystalline
forms, a-PtClz and -PtClz.[1][4] The compound is diamagnetic and insoluble in water, alcohol,
and ether.[1][3][5] However, it is soluble in hydrochloric acid and ammonia, where it forms
complex ions.[1][5][6]

Quantitative Data Summary

The key physical and chemical properties of platinum(ll) chloride are summarized in the table
below for easy reference.
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Property Value References
Molecular Formula PtCl2 [11[3114]
Molar Mass 265.99 g/mol [L103][41[7]

Dark brown, olive-green, or
Appearance ) [1112]131[81]
grayish-green powder/crystals

Density 6.05 g/cm3 (solid) [1112113114]
. _ 581 °C (1,078 °F; 854 K);
Melting Point [1112113114]
decomposes
Boiling Point Decomposes upon heating [1114]
Solubility in Water Insoluble [11121[3114]

. Insoluble in alcohol and ether;
Other Solubilities _ _ [1][5][6][°]
Soluble in HCI and ammonia

) o -54.0-10-% cm3/mol
Magnetic Susceptibility (x) ) ) [1][10]
(Diamagnetic)

Hexagonal (3-form), Polymeric
Crystal Structure [11[3114]
(a-form)

Structural Characteristics

Platinum(ll) chloride exists in two polymorphic forms, which have distinct structural
arrangements.[1][4]

o a-PtClz2: This is a polymeric form with a disordered structure.[1] It is formed by heating the (3-
form to 500 °C.[1][4]

o [(-PtClz2: This form has a hexameric structure with a hexagonal crystal system.[1][3] The
structure is composed of a PteCli2 cluster where the Pt-Pt distances are between 3.32-3.40
A, suggesting some degree of metal-metal bonding.[1][4]

In both allotropes, the fundamental coordination geometry is consistent: each platinum atom is
in a square planar environment, coordinated to four bridging chloride ligands.[1][4][7]
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Complementarily, each chloride atom is two-coordinate, bridging two platinum centers.[1][4]

Chemical Reactivity and Applications

The chemical utility of PtCl2 stems from its polymeric nature and its ability to undergo
depolymerization reactions. It serves as a crucial precursor for the synthesis of a vast array of
other platinum compounds, including catalysts and anticancer drugs.[1][11][12]

Role as a Precursor in Synthesis

Most reactions involving PtClz> proceed through the cleavage of the platinum-chloride bridges
(Pt-CI-Pt) by ligands (L) to form monomeric, square planar complexes of the type PtClzL2.[1][4]

General Reaction: PtClz (solid) + 2 L - PtClzL2 (complex)

This reactivity makes PtCl2 a foundational starting material for numerous important platinum
compounds:[1][4][7][11][12]

o Cisplatin (cis-PtCl2(NHs)2): A cornerstone anticancer drug, synthesized from PtClz.[1][11][12]
The reaction with ammonia can be complex, sometimes initially yielding Magnus's green salt
([Pt(NHs)4][PtCla]).[1][4][8]

o Potassium tetrachloroplatinate (K2PtCls): A widely used water-soluble platinum salt.[1][4]

e Phosphine Complexes: Compounds like cis-PtClz(P(CsHs)s)2 are common precursors for
organometallic platinum complexes.[1][4]

o Olefin Complexes: Dichloro(cycloocta-1,5-diene)platinum(ll) (Pt(cod)Cl2) is a valuable
"organic-soluble" derivative containing a labile ligand.[1][5]
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Diagram 1: PtCl2 as a precursor for key platinum compounds.

Catalytic Activity

Platinum(ll) chloride is an effective catalyst for a range of organic transformations, including:
e C-C, C-0O, and C-N bond formation reactions.[5][13]
» Hydrogenation and oxidation reactions.[7][12]

» Cycloaddition reactions, where it can catalyze intramolecular [3+2] cycloadditions to form
complex ring systems.[14]

Experimental Protocols
Synthesis of Platinum(ll) Chloride

Several methods are established for the synthesis of PtClz. The choice of method often
depends on the available starting material and desired purity.

Method 1: Thermal Decomposition of Chloroplatinic Acid (HzPtCle) This is a common and
convenient method for preparing B-PtClz.[1][4]

e Place chloroplatinic acid (HzPtCle) in a suitable reaction vessel.
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» Heat the acid in air to a temperature of 350 °C.[1]

e The acid decomposes to yield platinum(ll) chloride, chlorine gas, and hydrogen chloride
gas.[3]

o Reaction: H2PtCle — PtClz + Cl2 + 2 HCI[3]

Method 2: Thermal Decomposition of Platinum(IV) Chloride (PtCls) This method relies on the
thermal instability of the higher oxidation state platinum chloride.[1][4]

o Heat platinum(lV) chloride (PtCls) to 450 °C.[1][4]

e The Pt(IV) compound decomposes to the more stable Pt(ll) derivative, releasing chlorine
gas.[1][4] This entropy-driven reaction is favored by the formation of a gaseous product from
a solid.[4]

o Reaction: PtCla — PtClz + Cl2[1]

é Method 1 N( Method 2 N( Method 3 A
Chloroplatinic Acid Platinum(lV) Chloride Platinum Metal
(H2PtCls) (PtCla) (Pt)

Heat to 350°C
in Air

Hot Chlorine Gas

Heat to 450°C (Cl)

o

J

Platinum(ll) Chloride
(PtCI2)

Note: Method 3 can lead to
over-chlorination to PtCla

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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